Cas no 10603-03-9 (Tetrahydro-3-methylpyran-2-one)

• Product Name: Tetrahydro-3-methylpyran-2-one
• CAS No: 10603-03-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00506236
• CID: 213824
• PubChem ID: 114426
• Update Time: 2025-04-19

Tetrahydro-3-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-3-methyl-
• 2-Methyl-5-hydroxypentanoic acid lactone
• 3-methyloxan-2-one
• tetrahydro-3-methyl-2H-Pyran-2-one
• 3,4,5,6-tetrahydro-3-methylpyran-2(2H)-one
• 3-methyltetrahydro-2h-pyran-2-one
• 3-methyl-tetrahydro-pyran-2-one
• AC1L3FBF
• AC1Q6HRV
• AGN-PC-00GILX
• SureCN577023
• Tetrahydro-3-methylpyran-2-one
• AB4082
• 2-methyl-5-pentanolide
• 10603-03-9
• beta-Methyl-delta-valerolactone
• DTXSID50909872
• CS-0440412
• SCHEMBL577023
• AKOS006271391
• Valeric acid, 5-hydroxy-3-methyl-, delta-lactone
• AS-44745
• 2-methyl-delta-valerolactone
• alpha-methyl-delta-valerolactone
• EN300-154813
• 2H-Pyran-2-one, tetrahydro-3-methyl-
• FT-0736010
• MFCD00506236
• DA-20136

• MDL： MFCD00506236
• Inchi： 1S/C6H10O2/c1-5-3-2-4-8-6(5)7/h5H,2-4H2,1H3
• InChI Key： SPEHEHYVDRYEDX-UHFFFAOYSA-N
• SMILES： O1C(C(C)CCC1)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.9903 (rough estimate)
• Boiling Point: 153.66°C (rough estimate)
• Refractive Index: 1.4030 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones